Cas no 2137463-47-7 (Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 2137463-47-7
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 6427850
• PubChem ID: 165954716
• Update Time: 2025-08-02

Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137463-47-7
• tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate
• EN300-785599
• Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H23N3O2/c1-11(2,3)17-10(16)15-7-12(8-15)9(13)5-6-14(12)4/h9H,5-8,13H2,1-4H3
• InChI Key： WJETZRUSILRLGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)C(CCN2C)N)=O

Computed Properties

• Exact Mass: 241.17902698g/mol
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.8Ų

Additional information on Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2137463-47-7)

Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2137463-47-7) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spiro[3.4]octane core structure, combined with the tert-butyl carboxylate and amino-methyl functional groups, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, enzyme inhibition, and receptor modulation, aligning with current trends in precision medicine and targeted therapies.

The compound's spirocyclic architecture is a key feature that enhances its structural rigidity and bioavailability, addressing common challenges in drug design such as metabolic stability and membrane permeability. Recent studies highlight the growing demand for spiro compounds in the development of small-molecule inhibitors and allosteric modulators, which are critical for treating complex diseases like neurodegenerative disorders and cancer. With its CAS No. 2137463-47-7, this compound is often searched alongside terms like "spirocyclic amine synthesis," "tert-butyl protection strategies," and "diazaspiro derivatives," reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate exemplifies the convergence of scaffold diversification and functional group compatibility. Its tert-butyl ester group serves as a protective moiety, enabling further derivatization under mild conditions, while the amino-methyl moiety offers a handle for N-functionalization. These attributes make it a versatile building block for high-throughput screening libraries and fragment-based drug design, topics frequently explored in AI-driven drug discovery platforms and computational chemistry forums.

In the context of green chemistry and sustainable synthesis, researchers are investigating efficient routes to produce this compound with minimal waste and energy consumption. Queries such as "eco-friendly spirocycle synthesis" and "catalytic amination methods" often intersect with discussions about CAS No. 2137463-47-7, underscoring the industry's shift toward environmentally conscious practices. Additionally, its potential role in peptidomimetics and proteolysis-targeting chimeras (PROTACs) has sparked interest in the bioconjugation and drug delivery communities.

Analytical characterization of Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring theme in GMP-compliant manufacturing discussions. The compound's chirality and stereochemical purity are also critical parameters, as they influence its pharmacokinetic profile and target selectivity—topics frequently debated in medicinal chemistry webinars and publications.

As the pharmaceutical industry embraces machine learning for molecular property prediction, compounds like Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate serve as test cases for QSAR modeling and virtual screening algorithms. Its balanced lipophilicity and hydrogen-bonding capacity make it a benchmark for evaluating ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) parameters, a hot topic in preclinical research circles.

In summary, Tert-butyl 8-amino-5-methyl-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2137463-47-7) represents a nexus of innovation in drug discovery, synthetic methodology, and computational chemistry. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows.